2,4-Difluoro-5-iodo-benzoic acid tert-butyl ester

• IUPAC Name: tert-butyl 2,4-difluoro-5-iodobenzoate
• InChI: InChI=1S/C11H11F2IO2/c1-11(2,3)16-10(15)6-4-9(14)8(13)5-7(6)12/h4-5H,1-3H3
• InChI Key: HJLUEUCTAPTPOK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=C(C=C1F)F)I
• Molecular Formula: C11H11F2IO2
• DSSTOX Substance ID: DTXSID001189968
• Molecular Weight: 340.10 g/mol
• CAS No.: 1445862-86-1

Description

“2,4-Difluoro-5-iodo-benzoic acid tert-butyl ester” is a chemical compound with the molecular formula C11H11F2IO2. It has a molecular weight of 340.11.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzoic acid core with two fluorine atoms and one iodine atom attached to the benzene ring, and a tert-butyl ester group attached to the carboxylic acid.

Physical And Chemical Properties Analysis

This compound has a number of physicochemical properties. It has a high GI absorption and is BBB permeant. It has a Log Po/w (iLOGP) of 2.66, indicating its lipophilicity. It is soluble, with a solubility of 0.0862 mg/ml.

Scientific Research Applications

Intramolecular Cyclization and Synthesis of Quinazolic Acid Derivatives

A novel intramolecular defluorinative cyclization approach was used for the synthesis of difluoromethylated quinazolic acid derivatives, demonstrating the utility of fluorinated benzoic acid esters in synthesizing cyclic amino acids, which are precursors to biologically active compounds (J. Hao, H. Ohkura, H. Amii, & K. Uneyama, 2000).

Catalyzed Synthesis of Benzoic Acid Esters

The synthesis of 4-tert-butyl-benzoic acid methyl ester was catalyzed by anhydrous iron trichloride, highlighting the role of tert-butyl benzoic acid esters in the efficient production of esters under optimized conditions, which could be analogous to processes involving 2,4-difluoro-5-iodo-benzoic acid tert-butyl ester (Hu Wei, 2002).

Synthesis of Fluoronaphthoic Acids

Research into the synthesis of mono- and difluoronaphthoic acids, where fluorinated phenylacetic acids were elaborated into various fluoronaphthoic acids, provides insight into how fluorinated benzoic acid derivatives, like the compound , might be utilized to access a broad range of fluorinated aromatic compounds (Jayaram R Tagat et al., 2002).

Cyclopolymerization Using Ruthenium Alkylidene Catalysts

The use of benzoic acid esters in the synthesis of polymers via ruthenium-based metathesis catalysts underscores the versatility of benzoic acid esters in polymer science, suggesting that derivatives like this compound could find applications in the design of novel polymeric materials (Martin G. Mayershofer, A. Oskar Nuyken, & M. Buchmeiser, 2006).

Safety and Hazards

The safety information available indicates that this compound is classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3. It has hazard statements H301-H311-H331.

Biochemical Analysis

Biochemical Properties

2,4-Difluoro-5-iodo-benzoic acid tert-butyl ester plays a significant role in biochemical reactions, particularly in the context of enzyme interactions and protein binding. This compound is known to interact with enzymes involved in oxidative addition and transmetalation processes, such as those found in Suzuki–Miyaura coupling reactions . The presence of fluorine and iodine atoms enhances its reactivity and binding affinity with these enzymes, facilitating efficient catalytic processes. Additionally, the tert-butyl ester group provides stability and solubility, making it a valuable reagent in various biochemical assays.

Cellular Effects

The effects of this compound on cellular processes are multifaceted. This compound has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. In particular, it can modulate the activity of key signaling proteins and transcription factors, leading to changes in gene expression profiles . Furthermore, its interactions with cellular enzymes can impact metabolic flux and energy production, thereby affecting overall cell function and viability.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The fluorine and iodine atoms on the benzoic acid ring facilitate strong binding with enzyme active sites, leading to enzyme inhibition or activation . This compound can also induce changes in gene expression by interacting with transcription factors and other regulatory proteins. These molecular interactions are crucial for understanding the compound’s biochemical and cellular effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. Studies have shown that this compound exhibits good stability under standard storage conditions, with minimal degradation over extended periods . Its long-term effects on cellular function may depend on factors such as concentration, exposure duration, and the specific cell type being studied. In vitro and in vivo studies have provided insights into the temporal dynamics of its biochemical and cellular effects.

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At lower dosages, this compound can enhance enzyme activity and promote beneficial cellular responses . Higher dosages may lead to toxic or adverse effects, including enzyme inhibition, oxidative stress, and cellular damage. Understanding the dosage thresholds and potential side effects is essential for optimizing its use in biochemical research and therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to oxidative addition and transmetalation reactions . This compound interacts with enzymes and cofactors that facilitate these processes, influencing metabolic flux and the levels of specific metabolites. Its role in these pathways underscores its importance in biochemical research and organic synthesis.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine its localization and accumulation in different cellular compartments, affecting its biochemical and cellular effects. Understanding the transport mechanisms is crucial for optimizing its use in various experimental settings.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications . This compound can be directed to specific organelles or compartments within the cell, where it exerts its biochemical effects. The localization patterns are essential for understanding its role in cellular processes and optimizing its use in research applications.